Cas no 1255147-20-6 ((2-Amino-6-chloropyrimidin-4-yl)cyanamide)

• Product Name: (2-Amino-6-chloropyrimidin-4-yl)cyanamide
• CAS No: 1255147-20-6
• MF: C₅H₄ClN₅
• MW: 169.571758270264
• MDL: MFCD17267867
• CID: 3042768
• PubChem ID: 51342136
• Update Time: 2025-05-19

(2-Amino-6-chloropyrimidin-4-yl)cyanamide Chemical and Physical Properties

Names and Identifiers

• (2-Amino-6-chloropyrimidin-4-yl)cyanamide
• N-(2-AMINO-6-CHLOROPYRIMIDIN-4-YL)CYANAMIDE
• Cyanamide, N-(2-amino-6-chloro-4-pyrimidinyl)-
• LS-04613
• 1255147-20-6
• ALBB-014563
• CCG-344881
• MFCD17267867
• AKOS005174832
• SB55975
• [(2-AMINO-6-CHLOROPYRIMIDIN-4-YL)AMINO]FORMONITRILE

• MDL： MFCD17267867
• Inchi： 1S/C5H4ClN5/c6-3-1-4(9-2-7)11-5(8)10-3/h1H,(H3,8,9,10,11)
• InChI Key： BJTRJUROFYBQGN-UHFFFAOYSA-N
• SMILES： N(C1C=C(Cl)N=C(N)N=1)C#N

Computed Properties

• Exact Mass: 169.0155228g/mol
• Monoisotopic Mass: 169.0155228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 87.6Ų

Additional information on (2-Amino-6-chloropyrimidin-4-yl)cyanamide

Introduction to (2-Amino-6-chloropyrimidin-4-yl)cyanamide (CAS No. 1255147-20-6)

(2-Amino-6-chloropyrimidin-4-yl)cyanamide) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. With a CAS number of 1255147-20-6, this compound has garnered attention for its potential applications in drug development and medicinal chemistry. This article provides a comprehensive overview of its chemical structure, synthesis, biological activities, and recent advancements in research.

The molecular structure of (2-Amino-6-chloropyrimidin-4-yl)cyanamide consists of a pyrimidine core substituted with an amino group at the 2-position, a chloro group at the 6-position, and a cyanamide moiety at the 4-position. This arrangement contributes to its reactivity and makes it a valuable intermediate in the synthesis of more complex molecules. The presence of both electron-donating and electron-withdrawing groups enhances its versatility in various chemical transformations.

In terms of synthesis, (2-Amino-6-chloropyrimidin-4-yl)cyanamide can be prepared through multiple routes, including nucleophilic substitution reactions and condensation processes. One common method involves the reaction of 4-cyanopyrimidine with chlorinating agents followed by amination. These synthetic pathways highlight the compound's adaptability and ease of functionalization, making it an attractive candidate for further chemical exploration.

Biologically, (2-Amino-6-chloropyrimidin-4-yl)cyanamide has shown promising activities in various pharmacological assays. Its pyrimidine scaffold is known to interact with biological targets such as enzymes and receptors, leading to potential therapeutic effects. Recent studies have focused on its antimicrobial properties, where it has demonstrated efficacy against certain resistant strains of bacteria. Additionally, its ability to modulate kinase activity has made it a subject of interest in oncology research.

One notable area of research involves the use of (2-Amino-6-chloropyrimidin-4-yl)cyanamide as a lead compound for drug discovery. Researchers have leveraged its structural features to develop novel analogs with enhanced pharmacological profiles. For instance, modifications at the amino and cyanamide positions have yielded derivatives with improved solubility and bioavailability. These findings underscore the compound's significance as a building block in medicinal chemistry.

The compound's interaction with biological systems has also been explored through computational studies. Molecular docking simulations have revealed its binding affinity to specific protein targets, providing insights into potential mechanisms of action. These simulations not only accelerate the drug discovery process but also help in understanding the structural requirements for optimal biological activity.

Recent advancements in synthetic methodologies have further expanded the utility of (2-Amino-6-chloropyrimidin-4-yl)cyanamide. The development of greener synthetic routes has enabled more sustainable production processes, aligning with global efforts towards environmental conservation. Moreover, the integration of automation and high-throughput screening techniques has facilitated rapid optimization of synthetic conditions.

The pharmaceutical industry has taken note of these developments, with several companies incorporating (2-Amino-6-chloropyrimidin-4-yl)cyanamide into their research pipelines. Its multifaceted applications in drug development make it a valuable asset for academic institutions and industrial laboratories alike. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in shaping future therapeutic strategies.

In conclusion, (2-Amino-6-chloropyrimidin-4-yl)cyanamide (CAS No. 1255147-20-6) is a versatile and promising compound with significant implications in pharmaceutical chemistry. Its unique structure, synthetic accessibility, and biological activities position it as a key player in drug discovery and development. As ongoing research uncovers more about its potential, this compound is likely to remain at the forefront of medicinal chemistry innovation.